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Compound of Interest

Compound Name: 1,1,2-Trichloroethane

Cat. No.: B165190 Get Quote

This guide provides an objective comparison of the performance, environmental impact, and

safety profiles of 1,1,2-Trichloroethane and other prominent degreasing agents. The

information is intended for researchers, scientists, and drug development professionals who

require effective cleaning and degreasing solutions while considering health and environmental

factors. The data presented is compiled from various technical sources to facilitate an informed

selection process.

Introduction to 1,1,2-Trichloroethane
1,1,2-Trichloroethane is a colorless, sweet-smelling liquid solvent.[1] Historically, its strong

solvency has made it useful as a chemical intermediate and as a solvent for fats, oils, waxes,

and resins.[2] However, significant health and environmental concerns have necessitated a

thorough evaluation of its performance against safer, more sustainable alternatives. This

compound is toxic and should be handled with care.[2] High exposure can lead to central

nervous system depression, as well as adverse effects on the liver and kidneys. The U.S.

Environmental Protection Agency (EPA) has classified 1,1,2-Trichloroethane as a possible

human carcinogen.[1]

Environmentally, 1,1,2-Trichloroethane breaks down slowly in the air and can contribute to

photochemical smog. It does not bind well to soil and can leach into groundwater, where it may

persist for months to years.[1]
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The effectiveness of a degreasing agent is primarily determined by its solvency power, often

quantified by the Kauri-Butanol (Kb) value. A higher Kb value indicates a more aggressive

solvent capable of dissolving heavy oils and greases.[3][4] The following tables summarize key

performance, environmental, and safety data for 1,1,2-Trichloroethane and its alternatives.

Table 1: Physical Properties and Solvency Power
Solvent Chemical Formula

Boiling Point (°F /
°C)

Kauri-Butanol (Kb)
Value

1,1,2-Trichloroethane C₂H₃Cl₃ 237 / 114
~124 (similar to 1,1,1-

TCA)

1,1,1-Trichloroethane

(TCA)
C₂H₃Cl₃ 165 / 74 124[5]

Trichloroethylene

(TCE)
C₂HCl₃ 189 / 87 129[5][6]

Perchloroethylene

(PCE)
C₂Cl₄ 250 / 121 90[3][5]

Methylene Chloride

(MEC)
CH₂Cl₂ 104 / 40 136[3][6]

n-Propyl Bromide

(nPB)
C₃H₇Br 160 / 71 129[3]

NEXT-HD Pro 1,2-Trans Blend Not specified 94[7]

Toluene C₇H₈ 231 / 111 105[3][6]

Cyclohexane C₆H₁₂ 177 / 81 54.3[6]

Note: The Kb value for 1,1,2-Trichloroethane is not readily available in the provided search

results but is expected to be similar to its isomer, 1,1,1-Trichloroethane.
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Solvent
Ozone Depletion
Potential (ODP)

Global Warming
Potential (GWP)

Environmental Fate
Summary

1,1,2-Trichloroethane Low Low

Breaks down slowly in

air; can leach into

groundwater and

persist for months to

years.[1]

1,1,1-Trichloroethane

(TCA)
0.1 146

Classified as an

ozone-depleting

substance; production

phased out under the

Montreal Protocol.[8]

Trichloroethylene

(TCE)
~0 Low

Does not significantly

deplete the ozone

layer but is a

persistent

environmental

contaminant.[8]

Perchloroethylene

(PCE)
~0 Low

Not an ozone-

depleting substance.

[8]

Methylene Chloride

(MEC)
~0 Low

Not an ozone-

depleting substance.

[8]

n-Propyl Bromide

(nPB)
Yes (Class II) Low

Listed by the EPA as

an unacceptable

substitute for ozone-

depleting substances

in most cleaning uses.

NEXT-HD Pro 0 87

Marketed as a more

environmentally

responsible alternative

with zero ODP.[7]
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Table 3: Health and Safety Summary

Solvent
OSHA PEL (8-hr
TWA)

Carcinogenicity
Classification
(IARC/EPA)

Key Health Hazards

1,1,2-Trichloroethane 10 ppm

IARC: Not classifiable;

EPA: Possible human

carcinogen

Central nervous

system depression,

liver and kidney

damage.[1]

1,1,1-Trichloroethane

(TCA)
350 ppm

Not classified as a

human carcinogen

Low toxicity compared

to other chlorinated

solvents, but

overexposure can

cause CNS effects.[8]

Trichloroethylene

(TCE)
100 ppm

IARC: Group 1

(Carcinogenic to

humans); EPA:

Carcinogenic to

humans

CNS, kidney, liver,

immune system, and

reproductive system

hazards.[9] Classified

as a human

carcinogen.[10]

Perchloroethylene

(PCE)
100 ppm

IARC: Group 2A

(Probably

carcinogenic to

humans)

Reasonably

anticipated to be a

human carcinogen.

[10]

Methylene Chloride

(MEC)
25 ppm

IARC: Group 2A

(Probably

carcinogenic to

humans)

Reasonably

anticipated to be a

human carcinogen.

[10]

n-Propyl Bromide

(nPB)
0.1 ppm (ACGIH TLV)

NTP: Reasonably

anticipated to be a

human carcinogen

Neurotoxicity and

reproductive toxicity.

[10][11]
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Objective evaluation of degreasing performance relies on standardized experimental methods.

Below are protocols for key tests used to assess solvent efficacy.

Kauri-Butanol Value Determination (ASTM D1133)
This method quantifies the solvency power of hydrocarbon solvents.

Objective: To measure the maximum amount of a solvent that can be added to a standard

solution of kauri resin in butanol without causing turbidity.[3]

Apparatus:

250-mL flask

50-mL burette

Standard Kauri-Butanol solution (20g of kauri resin in butan-1-ol).[6]

Procedure:

A standard solution of kauri resin dissolved in butyl alcohol is prepared.

The solvent being tested is slowly titrated from a burette into a measured volume of the

kauri resin solution.

The mixture is continuously observed against a standardized printed background.

The titration is stopped at the "cloud-point," which is the point where the printed text

becomes blurry when viewed through the flask.[12]

The volume of solvent added (in milliliters) is recorded as the Kb value. A higher volume

indicates stronger solvency.[12]

Gravimetric Analysis for Cleaning Effectiveness (Based
on ASTM G122)
This quantitative method measures the amount of soil removed from a standardized coupon.
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Objective: To determine the cleaning efficiency of a degreaser by measuring weight change.

Apparatus:

Standardized metal coupons (e.g., stainless steel)

Analytical balance (accurate to 0.1 mg)

Standardized soil (e.g., cutting oils, greases)[13]

Degreasing tank or beaker

Procedure:

Clean and dry a test coupon and record its initial weight (W1).

Apply a known amount of a standardized soil (e.g., grease, oil) to the coupon and reweigh

(W2). The weight of the soil is (W2 - W1).

Submerge the soiled coupon in the degreasing agent for a specified time and under

controlled conditions (e.g., temperature, agitation).

Remove the coupon, rinse if required by the protocol, and dry it completely.

Record the final weight of the coupon (W3). The weight of the remaining soil is (W3 - W1).

Calculate the cleaning efficiency as a percentage: Efficiency (%) = [((W2 - W1) - (W3 -

W1)) / (W2 - W1)] x 100

Water Break Test
A simple, qualitative method to assess surface cleanliness after degreasing.

Objective: To visually determine if a surface is free of hydrophobic contaminants like oil and

grease.

Procedure:

After the degreasing process, the part is rinsed with clean water.
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The part is held in a vertical position, and the surface is observed as the water drains.

Clean Surface: A continuous, unbroken film of water remains on the surface.

Contaminated Surface: The water film breaks, coalescing into droplets or beads, indicating

the presence of residual hydrophobic soils.[14]

Visualized Workflows and Relationships
Diagrams can clarify complex processes and relationships between different degreasing

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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